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This guide provides a comprehensive comparison of the performance characteristics of Nylon 9

(specifically, a high-performance polyamide, PA9T), with other widely used nylons such as

Nylon 6 and Nylon 6/6. This document is intended for researchers, scientists, and drug

development professionals, offering a detailed analysis supported by experimental data to aid

in material selection and application development.

Data Presentation: Comparative Properties of
Nylons
The following table summarizes the key mechanical and thermal properties of Nylon 9 (PA9T),

Nylon 6, and Nylon 6/6. The data presented is compiled from various technical data sheets and

scientific publications.
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Property Nylon 9 (PA9T) Nylon 6 Nylon 6/6 Test Method

Mechanical

Properties

Tensile Strength

(MPa)
103 86 88 ASTM D638

Elongation at

Break (%)
10 > 50 25 ASTM D638

Tensile Modulus

(GPa)
2.8 3.6 1.75 ASTM D638

Thermal

Properties

Melting Point

(°C)
285 215 260 DSC

Heat Deflection

Temperature @

1.8 MPa (°C)

130 80 75 ISO 75-1/-2

Physical

Properties

Water Absorption

at Saturation (%)
0.17 6.5 2.5 ISO 62

Performance Comparison
Nylon 9, represented here by the high-performance grade PA9T, exhibits distinct advantages in

thermal stability and resistance to moisture compared to Nylon 6 and Nylon 6/6. Its significantly

higher melting point and heat deflection temperature make it suitable for applications requiring

robust performance at elevated temperatures.[1] Furthermore, the remarkably low water

absorption of PA9T contributes to its excellent dimensional stability, a critical factor in precision

components.[1]
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In terms of mechanical properties, PA9T demonstrates high tensile strength.[2] However, its

elongation at break is considerably lower than that of Nylon 6, indicating a more rigid and less

ductile nature. Nylon 6, while having a lower melting point and higher water absorption, offers

superior flexibility and elongation.[3] Nylon 6/6 presents a balanced profile with good

mechanical strength and a higher melting point than Nylon 6, but with higher moisture

absorption compared to PA9T.[3][4]

The chemical resistance of polyamides is generally good, particularly against oils and fuels.

However, they can be susceptible to strong acids and bases.[5] The lower moisture absorption

of PA9T suggests potentially superior resistance to hydrolysis compared to Nylon 6 and Nylon

6/6.[1]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Tensile Properties (ASTM D638)
The determination of tensile properties, including tensile strength, elongation at break, and

tensile modulus, is conducted following the ASTM D638 standard test method.[6][7]

Specimen Preparation:

Test specimens are prepared in a standard "dumbbell" or "dog-bone" shape through injection

molding or machining from a sheet.[7]

The dimensions of the specimen depend on the material's rigidity and thickness, with Type I

being the most common for rigid plastics.[8]

Specimens are conditioned at a standard temperature and humidity prior to testing to ensure

consistency.

Test Procedure:

The conditioned specimen is securely mounted in the grips of a universal testing machine.[7]

An extensometer is attached to the gauge length of the specimen to accurately measure

strain.[7]
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A tensile load is applied at a constant rate of crosshead movement until the specimen

fractures.[9] The speed of the test is determined by the material and specimen type.[7]

The force and the corresponding elongation are continuously recorded throughout the test.

Data Analysis:

Tensile Strength: The maximum stress the material can withstand before breaking.[9]

Elongation at Break: The percentage increase in length of the specimen at the point of

fracture.[9]

Tensile Modulus: A measure of the material's stiffness, calculated from the slope of the initial

linear portion of the stress-strain curve.[9]

Melting Point (Differential Scanning Calorimetry - DSC)
The melting point of the nylons is determined using Differential Scanning Calorimetry (DSC), a

thermal analysis technique that measures the difference in heat flow between a sample and a

reference as a function of temperature.[10][11]

Sample Preparation:

A small, representative sample of the polymer (typically 5-10 mg) is accurately weighed and

hermetically sealed in an aluminum pan.[11]

An empty, sealed aluminum pan is used as a reference.

Test Procedure:

The sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled, constant rate (e.g., 10°C/min) under an inert atmosphere

(e.g., nitrogen).[10]

The differential heat flow required to maintain the sample and reference at the same

temperature is recorded as a function of temperature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.azom.com/article.aspx?ArticleID=752
https://www.ky-plastics.com/info/the-difference-between-pa6t-and-pa9t-45791494.html
https://www.azom.com/article.aspx?ArticleID=752
https://www.azom.com/article.aspx?ArticleID=752
https://www.azom.com/article.aspx?ArticleID=752
https://www.plastics.toray/de/technical/amilan/tec_001.html
https://www.plastics.toray/technical/amilan/tec_001.html
https://www.plastics.toray/technical/amilan/tec_001.html
https://www.plastics.toray/de/technical/amilan/tec_001.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

The melting point (Tm) is identified as the peak temperature of the endothermic transition on

the DSC curve, which corresponds to the absorption of heat during the melting process.[10]

Chemical Resistance (ASTM D543)
The resistance of the nylons to chemical reagents is evaluated according to the standard

practices outlined in ASTM D543.[1][12]

Specimen Preparation:

Standard test specimens (e.g., tensile bars or disks) are prepared.

The initial weight, dimensions, and appearance of the specimens are recorded.[1]

Test Procedure:

The specimens are fully immersed in the specified chemical reagent at a controlled

temperature for a predetermined duration.[1]

For certain applications, the test may be conducted under applied stress to evaluate

environmental stress cracking.[12]

After the exposure period, the specimens are removed, rinsed, and dried.

Data Analysis:

The specimens are visually inspected for any changes in appearance, such as swelling,

discoloration, cracking, or crazing.[12]

Changes in weight and dimensions are measured.[1]

The mechanical properties, typically tensile strength and elongation at break, are measured

and compared to those of unexposed control specimens to determine the percentage of

property retention.[12]
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Synthesis Pathways of Common Nylons

Nylon 9 Synthesis

Nylon 6 Synthesis

Nylon 6,6 Synthesis
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Caption: Synthesis routes for Nylon 9, Nylon 6, and Nylon 6,6.

Experimental Workflow for Tensile Strength Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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